![molecular formula C10H11FO B3314740 3-(3-Fluoro-5-methoxyphenyl)-1-propene CAS No. 951888-97-4](/img/structure/B3314740.png)
3-(3-Fluoro-5-methoxyphenyl)-1-propene
Overview
Description
The compound “(3-fluoro-5-methoxyphenyl)methanamine” is a related compound with a CAS Number: 914465-85-3 . It has a molecular weight of 155.17 .
Synthesis Analysis
While specific synthesis methods for “3-(3-Fluoro-5-methoxyphenyl)-1-propene” were not found, there are synthesis routes available for related compounds such as "(3-Fluoro-5-methoxyphenyl)methanol".Molecular Structure Analysis
The molecular structure of a related compound, “(3-Fluoro-5-methoxyphenyl)magnesium (1+) bromide”, has a molecular formula of C7H6BrFMgO . Another related compound, “(3-Fluoro-5-methoxyphenyl)methanol”, has a molecular formula of C8H9FO2 .Physical And Chemical Properties Analysis
The physical and chemical properties of a related compound, “(3-Fluoro-5-methoxyphenyl)methanol”, include a molecular weight of 156.16, and it is a liquid or solid or semi-solid or lump at room temperature . Another related compound, “(3-Fluoro-5-methoxyphenyl)magnesium (1+) bromide”, has a molecular formula of C7H6BrFMgO and an average mass of 229.329 Da .Scientific Research Applications
1. Polymer Synthesis and Characterization
Studies have highlighted the synthesis and characterization of novel copolymers using derivatives similar to 3-(3-Fluoro-5-methoxyphenyl)-1-propene. For instance, novel trisubstituted ethylenes like ring-disubstituted propyl 2-cyano-3-phenyl-2-propenoates (including variants with fluoro and methoxy substituents) have been prepared and copolymerized with styrene. The studies involved comprehensive characterization using techniques like IR, NMR, GPC, DSC, and TGA, and reported the thermal decomposition behavior of the copolymers (Kharas et al., 2016; Kharas et al., 2017).
2. Synthesis and Reactions of Complex Ethers
A study by Pimenova et al. (2003) explored the synthesis of complex ethers involving components like 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester. The research delved into the reactions of this compound with various reagents, unveiling a series of transformations and resulting compounds, demonstrating the compound's reactivity and potential in synthesizing novel organic molecules (Pimenova et al., 2003).
3. Tuning of Electronic Properties in Polythiophenes
In the realm of polymer science, the tuning of electronic properties holds significant importance. Gohier et al. (2013) investigated 3-Fluoro-4-hexylthiophene and its derivatives, showcasing the potential of such compounds in altering and tuning the electronic properties of conjugated polythiophenes. Although this specific study did not achieve electropolymerization with the new thiophenic monomer, it laid the groundwork for understanding the electronic properties of such materials (Gohier et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 3-(3-Fluoro-5-methoxyphenyl)-1-propene are currently unknown. This compound is a derivative of 3-fluoro-5-methoxybenzyl alcohol
Mode of Action
Without specific information on the compound’s targets, it’s challenging to provide a detailed explanation of its mode of action. Based on its structural similarity to 3-fluoro-5-methoxybenzyl alcohol , it may interact with similar targets and induce comparable changes.
properties
IUPAC Name |
1-fluoro-3-methoxy-5-prop-2-enylbenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO/c1-3-4-8-5-9(11)7-10(6-8)12-2/h3,5-7H,1,4H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAQLPHAVIDCQAD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)CC=C)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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